2-((3-Bromobenzyl)amino)-2-oxoethyl 3-methoxybenzoate

Specification

• CAS No.: 1241981-41-8
• Molecular Formula: C17H16BrNO4
• Molecular Weight: 378.222
• IUPAC Name: [2-[(3-bromophenyl)methylamino]-2-oxoethyl] 3-methoxybenzoate
• Standard InChI: InChI=1S/C17H16BrNO4/c1-22-15-7-3-5-13(9-15)17(21)23-11-16(20)19-10-12-4-2-6-14(18)8-12/h2-9H,10-11H2,1H3,(H,19,20)
• Standard InChI Key: OUUPGZBHTRIJLW-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)OCC(=O)NCC2=CC(=CC=C2)Br

Introduction

Synthesis

The synthesis of 2-((3-Bromobenzyl)amino)-2-oxoethyl 3-methoxybenzoate likely involves a multi-step process. A general approach might include:

• Preparation of Starting Materials: The synthesis would start with the preparation of 3-bromobenzylamine and 2-oxoethyl 3-methoxybenzoate. The former can be obtained by reducing 3-bromobenzonitrile, while the latter can be synthesized from 3-methoxybenzoic acid and 2-bromoacetaldehyde.

• Coupling Reaction: The coupling of these two components would typically involve a nucleophilic substitution or a condensation reaction, depending on the specific conditions and reagents used.

Given the lack of specific literature on this compound, the exact synthesis conditions would need to be optimized experimentally.

Potential Applications

While specific applications of 2-((3-Bromobenzyl)amino)-2-oxoethyl 3-methoxybenzoate are not documented, compounds with similar structures have been explored for various biological activities, including antimicrobial and anti-inflammatory effects. The presence of a brominated benzyl group and an oxoethyl moiety might confer unique properties that could be leveraged in pharmaceutical or agrochemical applications.

Future Directions

• Synthesis Optimization: Developing an efficient synthesis route for this compound.

• Biological Activity Screening: Evaluating its antimicrobial, anti-inflammatory, and other potential biological activities.

• Structural Characterization: Conducting detailed spectroscopic and crystallographic studies to confirm its structure and properties.